Cas no 1673-44-5 (5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine)

• Product Name: 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine
• CAS No: 1673-44-5
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• MDL: MFCD09028377
• CID: 164909
• PubChem ID: 256462
• Update Time: 2025-06-08

5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine
• 1,3,4-Oxadiazol-2-amine,5-(3-methoxyphenyl)-
• F2146-0068
• OTAVA-BB 1151094
• TIMTEC-BB SBB014923
• UKRORGSYN-BB BBV-043032
• 2-Amino-5-(3-methoxyphenyl)-1,3,4-oxadiazole
• 2-AMINE-5-(3-METHOXYPHENYL)-1,3,4-OXADIAZOLE
• 5-(3-METHOXYPHENYL)-1,3,4-OXADIAZOL-2-YLAMINE
• 5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-amine(SALTDATA: FREE)
• 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine, 3-(5-Amino-1,3,4-oxadiazol-2-yl)anisole
• NSC 83339
• 5-(3-Methoxy-phenyl)-[1,3,4]oxadiazol-2-ylam ine
• MLS000737114
• 5-(3-methoxyphenyl)-3H-1,3,4-oxadiazol-2-imine
• SMR000528378
• 1,3,4-oxadiazol-2-amine, 5-(3-methoxyphenyl)-
• BAA67344
• NCGC00246885-01
• 1673-44-5
• NCIOpen2_001131
• AKOS000151800
• BB 0238223
• 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2(3H)-imine
• EN300-239717
• HMS2885D16
• MFCD09028377
• CHEMBL1384847
• NSC-83339
• AS-43468
• CCG-309955
• NSC83339
• DTXSID00168270

• MDL： MFCD09028377
• Inchi： 1S/C9H9N3O2/c1-13-7-4-2-3-6(5-7)8-11-12-9(10)14-8/h2-5H,1H3,(H2,10,12)
• InChI Key： FUZRSOHZLMZNAX-UHFFFAOYSA-N
• SMILES： O1C(N)=NN=C1C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Density: 1.272
• Boiling Point: 379.3°Cat760mmHg
• Flash Point: 183.2°C
• Refractive Index: 1.583
• PSA: 74.17000
• LogP: 1.90860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine

Introduction to 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS No. 1673-44-5)

5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine, with the CAS number 1673-44-5, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure and potential biological activities, making it a subject of interest for various applications in drug discovery and development.

The molecular formula of 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine is C₉H₉N₃O₂, and its molecular weight is approximately 187.18 g/mol. The compound features a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. The presence of the methoxyphenyl substituent on the oxadiazole ring imparts specific chemical and biological properties to the molecule.

5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine has been extensively studied for its potential therapeutic applications. Recent research has highlighted its activity in several biological systems, including anti-inflammatory, antioxidant, and neuroprotective effects. These properties make it a promising candidate for the development of new drugs targeting various diseases.

In the context of anti-inflammatory activity, studies have shown that 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This inhibition is crucial in managing inflammatory conditions such as arthritis and other autoimmune disorders. The mechanism of action involves the modulation of signaling pathways that are involved in the inflammatory response.

The antioxidant properties of 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine have also been investigated. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage. This makes it a potential therapeutic agent for conditions where oxidative stress plays a significant role.

In addition to its anti-inflammatory and antioxidant activities, 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine has shown neuroprotective effects. Studies have indicated that it can protect neurons from damage caused by various stressors such as ischemia and excitotoxicity. This neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways and reduce oxidative stress in neuronal cells.

The pharmacokinetic properties of 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine have also been evaluated. It has been found to have good oral bioavailability and favorable pharmacokinetic parameters, which are essential for its potential use as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its suitability for neurological applications.

Clinical trials are currently underway to assess the safety and efficacy of 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine in various disease models. Preliminary results have been promising, with the compound demonstrating significant therapeutic benefits without major side effects. These findings underscore the potential of this compound as a novel therapeutic agent in the treatment of inflammatory and neurodegenerative diseases.

In conclusion, 5-(3-Methoxyphenyl)-1,3,4-oxadiazol-2-amine (CAS No. 1673-44-5) is a multifaceted compound with a range of biological activities that make it an attractive candidate for drug development. Its anti-inflammatory, antioxidant, and neuroprotective properties position it as a valuable tool in the arsenal against various diseases. Ongoing research continues to explore its full potential and optimize its use in clinical settings.